Cas no 121803-03-0 (1H-Imidazole-5-carboxamide,1-(2-hydroxyethyl)-2-methyl-)

• Product Name: 1H-Imidazole-5-carboxamide,1-(2-hydroxyethyl)-2-methyl-
• CAS No: 121803-03-0
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 180720
• PubChem ID: 147687
• Update Time: 2025-04-19

1H-Imidazole-5-carboxamide,1-(2-hydroxyethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxamide,1-(2-hydroxyethyl)-2-methyl-
• 3-(2-hydroxyethyl)-2-methylimidazole-4-carboxamide
• 121803-03-0
• 1-(2-Hydroxyethyl)-2-methyl-1H-imidazole-5-carboxamide
• DTXSID60153369

• Inchi： 1S/C7H11N3O2/c1-5-9-4-6(7(8)12)10(5)2-3-11/h4,11H,2-3H2,1H3,(H2,8,12)
• InChI Key： WEOQRQJGJYLRLF-UHFFFAOYSA-N
• SMILES： OCCN1C(C(N)=O)=CN=C1C

Computed Properties

• Exact Mass: 169.08523
• Monoisotopic Mass: 169.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 499.5°Cat760mmHg
• Flash Point: 255.9°C
• Refractive Index: 1.613
• PSA: 81.14